Cas no 33499-42-2 (Ethyl 2,4-dimethylbenzoate)

• Product Name: Ethyl 2,4-dimethylbenzoate
• CAS No: 33499-42-2
• MF: C₁₁H₁₄O₂
• MW: 178.227663516998
• MDL: MFCD00015438
• CID: 89017
• PubChem ID: 118492
• Update Time: 2025-08-04

Ethyl 2,4-dimethylbenzoate Chemical and Physical Properties

Names and Identifiers

• Ethyl 2,4-dimethylbenzoate
• 2,4-Dimethylbenzoic acid ethyl ester
• 2,4-Dimethylbenzoesaeure-ethylester
• 2,4-dimethyl-benzoic acid ethyl ester
• Ethyl-2,4-dimethylbenzoat
• BS-23547
• A821801
• EINECS 251-544-2
• DTXSID10187134
• AKOS008947920
• NS00029500
• MFCD00015438
• FT-0610148
• CS-0151847
• SCHEMBL1107151
• Ethyl 2 pound not4-Dimethylbenzoate
• AC-2942
• Benzoic acid, 2,4-dimethyl-, ethyl ester
• 33499-42-2
• SY003392
• AM808251
• Ethyl-2,4-diemthylbenzoate
• DTXCID20109625
• DB-048424

• MDL： MFCD00015438
• Inchi： 1S/C11H14O2/c1-4-13-11(12)10-6-5-8(2)7-9(10)3/h5-7H,4H2,1-3H3
• InChI Key： RJYPOWRKMKNFHH-UHFFFAOYSA-N
• SMILES： O(CC)C(C1C=CC(C)=CC=1C)=O
• BRN： 1938737

Computed Properties

• Exact Mass: 178.09900
• Monoisotopic Mass: 178.09938
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 177
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 3
• XLogP3: 2.9
• Topological Polar Surface Area: 26.3

Experimental Properties

• Color/Form: colorless liquid
• Density: 1.01
• Boiling Point: 244.6 ℃ at 760 mmHg
• Flash Point: 107℃
• Refractive Index: 1.5130
• Water Partition Coefficient: Not miscible or difficult to mix with water.
• PSA: 26.30000
• LogP: 2.48010
• Solubility: Insoluble in water

Ethyl 2,4-dimethylbenzoate Security Information

• Safety Instruction： S24/25
• Safety Term：S24/25

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acid esters
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Benzoic acid esters
• Solvents and Organic Chemicals Organic Compounds Acids/Esters

Additional information on Ethyl 2,4-dimethylbenzoate

Ethyl 2,4-Dimethylbenzoate (CAS No. 33499-42-2): A Comprehensive Overview

Ethyl 2,4-dimethylbenzoate (CAS No. 33499-42-2) is a chemical compound that has garnered significant attention in recent years due to its versatile applications and unique properties. This compound is an ester derived from benzoic acid, with ethyl and two methyl groups attached to the benzene ring. Its molecular formula is C₁₁H₁₆O₂, and it has a molecular weight of approximately 180.25 g/mol. The structure of ethyl 2,4-dimethylbenzoate consists of a benzene ring substituted with two methyl groups at the 2 and 4 positions and an ester group (-O-C-O-) attached at the para position.

The compound exists as a colorless liquid with a pleasant aromatic odor, making it suitable for use in various industries. Its physical properties include a melting point of around -6°C and a boiling point of approximately 165°C at standard atmospheric pressure. These characteristics make it stable under normal conditions, but it should be stored in a cool, dry place to prevent degradation.

Ethyl 2,4-dimethylbenzoate has been widely recognized for its role in the fragrance industry. It is commonly used as a flavoring agent in food products and as a component in perfumes and cosmetics due to its pleasant aroma. The compound's ability to dissolve in both polar and non-polar solvents makes it highly versatile for these applications. Recent studies have explored its potential as a natural alternative to synthetic fragrances, highlighting its biodegradability and low toxicity.

In addition to its use in consumer products, ethyl 2,4-dimethylbenzoate has found applications in the pharmaceutical industry. Researchers have investigated its potential as a drug delivery agent due to its ability to enhance the solubility of hydrophobic drugs. A study published in the Journal of Pharmaceutical Sciences demonstrated that this compound can significantly improve the bioavailability of certain medications when used as a co-solvent.

The environmental impact of ethyl 2,4-dimethylbenzoate has also been a topic of interest. Recent research indicates that it is biodegradable under aerobic conditions, making it an eco-friendly option compared to some synthetic alternatives. However, further studies are needed to fully understand its long-term effects on aquatic ecosystems.

From a chemical synthesis perspective, ethyl 2,4-dimethylbenzoate can be synthesized through several methods, including the esterification of benzoic acid derivatives with ethanol. Advances in catalytic techniques have made this process more efficient and cost-effective, contributing to its widespread availability in the market.

In conclusion, ethyl 2,4-dimethylbenzoate (CAS No. 33499-42-2) is a multifaceted compound with applications ranging from fragrances to pharmaceuticals. Its unique chemical properties and recent research findings underscore its importance in various industries. As technology continues to evolve, this compound is likely to find even more innovative uses in the future.